2-[(2R)-2-Methyl-1,1-dioxo-1,4-thiazinan-4-yl]ethanamine;dihydrochloride

• IUPAC Name: 2-[(2R)-2-methyl-1,1-dioxo-1,4-thiazinan-4-yl]ethanamine;dihydrochloride
• InChI: InChI=1S/C7H16N2O2S.2ClH/c1-7-6-9(3-2-8)4-5-12(7,10)11;;/h7H,2-6,8H2,1H3;2*1H/t7-;;/m1../s1
• InChI Key: AQROEOPTRTVUOU-XCUBXKJBSA-N
• Canonical SMILES: CC1CN(CCS1(=O)=O)CCN.Cl.Cl
• Isomeric SMILES: C[C@@H]1CN(CCS1(=O)=O)CCN.Cl.Cl
• Molecular Formula: C7H18Cl2N2O2S
• Molecular Weight: 265.20 g/mol

Description

2-[(2R)-2-Methyl-1,1-dioxo-1,4-thiazinan-4-yl]ethanamine;dihydrochloride , also known as Methanesulfonamide , is a compound with intriguing properties. Its chemical formula is C₃H₁₁ClN₂ and a molecular weight of 111 g/mol . This compound has gained attention in scientific research and industry due to its various physical and chemical characteristics.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthetic Routes and Chemical Transformations : Research on synthetic routes for compounds closely related to "2-[(2R)-2-Methyl-1,1-dioxo-1,4-thiazinan-4-yl]ethanamine;dihydrochloride" has been explored, providing insights into novel synthetic methods and their utility in producing key intermediates for pharmaceutical applications. For example, a novel synthetic route for 2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethanamine, a key intermediate of Silodosin, utilized 2-nitrochlorobenzene as the starting material via a series of reactions, highlighting the convenience and economy of accessing this intermediate (Luo et al., 2008).

• Crystal Structure and Solid-State Transformations : The spontaneous S-alkylation of methimazole with 1,2-dichloroethane, leading to the formation of 1,2-bis[(1-methyl-1H-imidazole-2-yl)thio]ethane and its dihydrochloride tetrahydrate, demonstrates complex solid-state transformations and crystal structure elucidation. This work provides valuable insights into the molecular and crystal structure, which are crucial for understanding the chemical behavior and potential applications of related compounds (Štefan et al., 2020).

Applications in Other Fields

• Catalysis and Chemical Reactions : The study of copper(I)-dioxygen adducts, which are vital in biological and industrial processes, explored the relationship between ligand electronics, CuI-O2 adduct formation, and reactivity towards exogenous substrates. This research indicates the potential utility of related compounds in tuning catalytic activity for substrate oxidations, suggesting applications beyond mere structural interest (Zhang et al., 2003).

• Antimicrobial and Antifungal Activity : The synthesis of novel 1-[(1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethyl]-3-substituted phenyl amides and their structural confirmation via NMR and X-ray diffraction techniques have been explored. The compounds showed promising antibacterial and antifungal activities, comparable to standard medications, indicating the potential for developing new therapeutic agents from structurally related compounds (Pejchal et al., 2015).